ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(3-fluorophenyl)methyl]-1-(2-methylsulfanylacetyl)piperidine-4-carboxylate
• InChI: InChI=1S/C18H24FNO3S/c1-3-23-17(22)18(12-14-5-4-6-15(19)11-14)7-9-20(10-8-18)16(21)13-24-2/h4-6,11H,3,7-10,12-13H2,1-2H3
• InChI Key: UCWWLPAXTRFJJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)CSC)CC2=CC(=CC=C2)F
• Molecular Formula: C18H24FNO3S
• Molecular Weight: 353.5 g/mol

Description

Ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate, also known as EFMP, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of piperidinecarboxylates and is synthesized through a multistep process involving several chemical reactions. EFMP has been found to exhibit various biochemical and physiological effects, making it a promising candidate for future research in the field of medicine.

Mechanism of Action

The exact mechanism of action of ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate is not yet fully understood. However, it is believed to act on various molecular targets, including voltage-gated sodium channels, GABA receptors, and inflammatory mediators. ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has been found to modulate the activity of these targets, leading to its observed pharmacological effects.
Biochemical and Physiological Effects
ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has been found to exhibit various biochemical and physiological effects. It has been found to exhibit potent anticonvulsant activity in animal models, making it a potential candidate for the treatment of epilepsy. ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has also been found to exhibit analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

Ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been found to exhibit potent pharmacological effects, making it a promising candidate for further research. However, ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate also has some limitations. Its exact mechanism of action is not yet fully understood, and its potential side effects and toxicity need to be further studied.

Future Directions

There are several future directions for research on ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate. One potential direction is to further study its pharmacological effects and mechanism of action. This could lead to the development of new drugs for the treatment of neurological disorders and cancer. Another potential direction is to study the potential side effects and toxicity of ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate. This could help to ensure the safety of ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate and other related compounds for use in clinical settings. Overall, ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has significant potential for future research and could lead to the development of new drugs with important clinical applications.

Synthesis Methods

The synthesis of ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate involves a series of chemical reactions that are carried out in a controlled environment. The first step involves the reaction of 3-fluorobenzyl chloride with ethyl 4-piperidinecarboxylate to form ethyl 4-(3-fluorobenzyl)-4-piperidinecarboxylate. This intermediate product is then reacted with sodium methyl mercaptide to form ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate, which is the final product.

Scientific Research Applications

Ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the treatment of various neurological disorders. ethyl 4-(3-fluorobenzyl)-1-[(methylthio)acetyl]-4-piperidinecarboxylate has also been found to exhibit potent anticancer activity against various cancer cell lines, making it a potential candidate for cancer treatment.